Ethyl 4-[ethoxy(oxo)acetyl]-5-methylisoxazole-3-carboxylate

• Molecular Formula: C11H13NO6
• Molecular Weight: 255.22 g/mol
• IUPAC Name: ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methyl-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C11H13NO6/c1-4-16-10(14)8-7(6(3)18-12-8)9(13)11(15)17-5-2/h4-5H2,1-3H3
• InChI Key: WLVRERDAOZUYKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1C(=O)C(=O)OCC)C

Description

Ethyl 4-[ethoxy(oxo)acetyl]-5-methylisoxazole-3-carboxylate is a useful research compound. Its molecular formula is C11H13NO6 and its molecular weight is 255.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a well stirred solution of sodium methoxide (10.5 g, 0.15 mol) in 100 mL of dry ethanol, diethyl oxalate (21 mL, 0.15 mol) was added dropwise and the mixture was warmed to 45° C. Then dry acetone (45 mL, 0.60 mol) was added and after 30 min the final mixture was refluxed for 3 hours and stirred at room temperature overnight. Finally solvent was removed and 100 mL of fresh dry ethanol were added. The mixture was cooled to, 0° C. and a solution of ethyl chloro(hydroximino)acetate (27.2 g, 0.18 mol) in 25 mL of dry ethanol was added dropwise. Then it was stirred at 0° C. for 30 min and at room temperature for 3 days. Finally solvent was removed and the crude thus obtained was partitioned between ethyl acetate and water. It was dried and solvent removed to yield the desired product (90%) as an orange oil.